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Product Comparison at a Glance

The table below summarizes the key characteristics of Nopco NXZ and a similar Foamaster product,

Foamaster MO NDW EK, based on the technical data found in the search results.

Feature Nopco NXZ [1] Foamaster MO NDW EK [2]

Chemical
Composition

Mineral oil, metallic soap,
nonionic surfactant mixture

Hydrocarbons, non-ionic surfactants

Product Type Metallic soap type Mineral-oil-based

Primary Target
Applications

Acrylic, vinyl acetate, vinyl

acetate-acrylic emulsions

Synthetic latexes (styrene-butadiene, PVAc,

acrylic, water-soluble alkyds), high PVC
paints

Recommended
Dosage

0.1-0.3% on solid weight of
emulsions/latexes

0.2-0.5% on total paint formulation; 1-2% on
solids in adhesives

Key Claimed
Benefits

Good hard water resistance,
effective in latex

Good compatibility, no fisheyes, excellent
brushability, long-term efficiency

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.smolecule.com/products/s1824518?utm_src=pdf-interest
https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.atamanchemicals.com/foamaster-mo-ndw-ek_u28986/
https://www.atamanchemicals.com/foamaster-mo-ndw-ek_u28986/
https://www.smolecule.com/products/s1824518?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Feature Nopco NXZ [1] Foamaster MO NDW EK [2]

Physical Form Light yellowish brown liquid Yellowish liquid

Understanding Defoamer Performance Evaluation

To objectively compare defoamers, researchers use standardized test methods. The search results describe

several common protocols for evaluating defoamer performance [3]. Understanding these methods is crucial

for interpreting any performance data you may encounter.

Initial Efficiency

Compatibility & Film Quality

Long-Term Stability

Defoamer Performance Evaluation

Density Test
Measures density after stirring;

Higher density = less entrapped air

Volume Test
Measures foam volume after stirring/shaking;

Lower volume = better performance

Coating Test
Evaluates micro/macro foam

on a dried paint film

Compatibility Test
Applied on glass, checks for:

- Gloss
- Haze

- Cratering
- Fish eyes

Long-Term Efficiency Test
Stores paint for 21 days at 50°C,

then repeats initial tests
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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